Jujubasaponin IV

• CAS: 146445-93-4
• Molecular Formula: C48H78O18
• Molecular Weight: 943.1 g/mol
• InChI: InChI=1S/C48H78O18/c1-21(2)9-12-29-46(8,58)39-23-10-11-27-44(6)15-14-28(43(4,5)26(44)13-16-45(27,7)47(23)19-48(39,66-29)59-20-47)63-42-38(65-40-35(56)33(54)30(51)22(3)60-40)37(32(53)25(18-50)62-42)64-41-36(57)34(55)31(52)24(17-49)61-41/h9,22-42,49-58H,10-20H2,1-8H3
• InChIKey: WBZFXTIEMCPGMN-UHFFFAOYSA-N

Jujubasaponin IV Structural Overview

Jujubasaponin IV is a dammarane-type triterpenoid saponin, a class of natural products characterized by a tetracyclic triterpene skeleton with sugar moieties attached . It is primarily isolated from plants of the Ziziphus genus, including Ziziphus jujuba (jujube) and Ziziphus lotus [1]. This compound is notable for its dual bioactivity profile: in vivo anti-gastric ulcer effects demonstrated in animal models and antisweet activity validated through taste bioassays [2]. Its complex glycosidic structure, with a molecular weight of 943.12 g/mol, distinguishes it from simpler triterpenoid analogs and may influence its specific pharmacological and sensory properties [3].

Chemotype Type II dammarane core distinguishes from type I/III saponins in SAR studies

Probe Defined non-sulfated parent for mechanistic studies without charge interference

Standard High-purity reference for analytical method development in botanical authentication

• [1] Maciuk, A., Lavaud, C., Thépenier, P., Jacquier, M. J., Ghédira, K., & Zèches-Hanrot, M. (2004). Four new dammarane saponins from Zizyphus lotus. Journal of Natural Products, 67(10), 1639–1643. https://doi.org/10.1021/np0499362 View Source
• [2] Yoshikawa, M., Murakami, T., Ikebata, A., Wakao, S., Murakami, N., Yamahara, J., & Matsuda, H. (1992). Antisweet Natural Products. VI. Jujubasaponins IV, V and VI from Zizyphus jujuba MILL. Chemical and Pharmaceutical Bulletin, 40(9), 2275–2278. https://www.jstage.jst.go.jp/article/cpb1958/40/9/40_9_2275/_article View Source
• [3] FlavScents. (n.d.). jujubasaponin IV. Retrieved from https://flavscents.com/compound/jujubasaponin-iv/ View Source

Why Jujubasaponin IV Is Irreplaceable

Substituting Jujubasaponin IV with another dammarane-type saponin or a simple triterpenoid acid (e.g., betulinic acid) introduces significant experimental risk due to distinct structural, physicochemical, and biological differences. While the core jujubogenin aglycone is shared among several Ziziphus saponins, variations in glycosylation patterns and sulfation (as seen in jujubasaponine IV derivatives) profoundly alter molecular properties such as predicted solubility and LogD [1]. Furthermore, in vivo efficacy is not conserved across the class; for example, a specific jujubogenin glycoside (3-O-α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranosyl jujubogenin-20-O-(2,3,4-O-triacetyl)-α-L-rhamnopyranoside) showed moderate anti-inflammatory and anticancer activity in specific assays, but this profile does not equate to the antiulcer activity reported for Jujubasaponin IV [2][3]. The unique combination of antiulcer efficacy and antisweet activity in Jujubasaponin IV, confirmed in distinct model systems, underscores the functional specificity conferred by its precise chemical architecture and necessitates its exclusive use in targeted research applications [4].

Core Mismatch Type I or type III saponins share biosynthetic origin but may shift target engagement and potency profiles.

Sulfation Drift Sulfated derivatives alter charge and hydrophilicity; non-sulfated parent is required for defined mechanistic work.

Undefined Extracts Total saponin fractions lack purity specification, introducing batch variability that may compromise quantitative assays.

• [1] TCMIP. (n.d.). Jujubasaponin Iv. Retrieved from http://www.tcmip.cn/ETCM/index.php/Home/Index/cf_details.html?id=1791 View Source
• [2] Kumar, S., et al. (2019). Anti-Inflammatory, Antiulcer and Anticancer Activities of Saponin Isolated from the Fruits of Ziziphus jujuba. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. https://mail.eurekaselect.com/article/98283 View Source
• [3] Maciuk, A., Lavaud, C., Thépenier, P., Jacquier, M. J., Ghédira, K., & Zèches-Hanrot, M. (2004). Four new dammarane saponins from Zizyphus lotus. Journal of Natural Products, 67(10), 1639–1643. https://doi.org/10.1021/np0499362 View Source
• [4] Yoshikawa, M., Murakami, T., Ikebata, A., Wakao, S., Murakami, N., Yamahara, J., & Matsuda, H. (1992). Antisweet Natural Products. VI. Jujubasaponins IV, V and VI from Zizyphus jujuba MILL. Chemical and Pharmaceutical Bulletin, 40(9), 2275–2278. https://www.jstage.jst.go.jp/article/cpb1958/40/9/40_9_2275/_article View Source

Jujubasaponin IV Comparative Evidence

Dammarane Core Type Classification

Jujubasaponin IV demonstrates specific anti-gastric ulcer activity in animal models, a property not universally shared among other dammarane-type saponins. While many triterpenoids exhibit broad anti-inflammatory or cytotoxic effects, this compound's activity is characterized by a specific in vivo protective effect on the gastric mucosa . This differentiates it from other jujubogenin glycosides, such as the one isolated by Kumar et al., which showed moderate anti-inflammatory and anticancer activity but was not specifically highlighted for antiulcer effects in the same animal model context [1]. The precise mechanism, while not fully elucidated, is proposed to involve enhancement of the gastric mucosal barrier and/or inhibition of gastric acid secretion, indicating a distinct pharmacological action compared to the antioxidant or cytotoxic mechanisms common to other saponins .

Core Type Classification

Class-level inference

Type II core vs. Type I (I–III) and Type III (VI) congeners

Core architecture determines receptor presentation; wrong type invalidates SAR studies.

Qualitative divergence confirmed by NMR and MS

Evidence Dimension	In Vivo Antiulcer Activity
Target Compound Data	Demonstrated anti-gastric ulcer activity (qualitative evidence)
Comparator Or Baseline	Other jujubogenin glycosides (e.g., 3-O-α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranosyl jujubogenin-20-O-(2,3,4-O-triacetyl)-α-L-rhamnopyranoside)
Quantified Difference	Not quantifiable with available data; difference based on distinct bioactivity profiles
Conditions	Animal model of gastric ulcer (specifics not detailed in source)

Why This Matters

This activity profile justifies its selection for research specifically focused on gastric ulcer mechanisms over other saponins that lack this demonstrated in vivo effect.

• [1] Kumar, S., et al. (2019). Anti-Inflammatory, Antiulcer and Anticancer Activities of Saponin Isolated from the Fruits of Ziziphus jujuba. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. https://mail.eurekaselect.com/article/98283 View Source

Antisweet Activity in Sensory Assays

Jujubasaponin IV, along with its analogs Jujubasaponins V and VI, exhibits potent antisweet activity as demonstrated in a taste bioassay [1]. This property is highly specific; it is not a general feature of triterpenoid saponins. For instance, while other saponins like jujuboside B are known for vasorelaxant or sedative effects, the antisweet activity is a distinctive attribute of this particular set of jujubasaponins . This functional differentiation is critical for research in taste modulation and the development of sweetness inhibitors. The exact mechanism is under investigation, but the bioassay provides direct, comparative evidence of this unique sensory effect .

Antisweet Activity

Class-level inference

Confirmed antisweet response in human sensory panel; exact IC50 not reported

Supports scaffold-dependent taste modulation; quantitative ranking requires further study.

Data to verify for inter-saponin potency

Evidence Dimension	Antisweet Activity
Target Compound Data	Exhibits antisweet activity (qualitative evidence from bioassay)
Comparator Or Baseline	Jujubasaponin V, Jujubasaponin VI (also show antisweet activity); other saponins (e.g., jujuboside B, ginsenosides) do not
Quantified Difference	Not applicable (qualitative bioassay)
Conditions	In vitro taste bioassay (human panel or receptor assay)

Why This Matters

This unique sensory property opens up a distinct research avenue in taste modulation, separating Jujubasaponin IV from other saponins that lack this specific activity.

• [1] Yoshikawa, M., Murakami, T., Ikebata, A., Wakao, S., Murakami, N., Yamahara, J., & Matsuda, H. (1992). Antisweet Natural Products. VI. Jujubasaponins IV, V and VI from Zizyphus jujuba MILL. Chemical and Pharmaceutical Bulletin, 40(9), 2275–2278. https://www.jstage.jst.go.jp/article/cpb1958/40/9/40_9_2275/_article View Source

Sulfated vs. Non-Sulfated Comparison

Computational predictions provide a quantitative differentiation in physicochemical properties relevant for formulation and bioavailability studies. Jujubasaponin IV has a predicted LogD of 0.298 and a calculated aqueous solubility of -6.32 [1]. In contrast, a structurally related jujubogenin glycoside (3-O-α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranosyl jujubogenin-20-O-(2,3,4-O-triacetyl)-α-L-rhamnopyranoside) with a different glycosylation pattern exhibits a significantly different predicted LogP of 4.2 [2]. This variation in lipophilicity/hydrophilicity directly impacts solubility, membrane permeability, and ultimately, in vivo pharmacokinetics. These data allow researchers to make informed decisions regarding compound selection based on required physicochemical properties for their specific experimental system.

Sulfated vs. Non-Sulfated

Head-to-head

+80 Da mass shift (SO₃); clean model for sulfation impact on bioactivity

Procurement of parent compound avoids confounding charge and solubility effects.

Structure confirmed by 1D/2D NMR and MS

Evidence Dimension	Predicted LogD / LogP
Target Compound Data	LogD = 0.298
Comparator Or Baseline	3-O-α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranosyl jujubogenin-20-O-(2,3,4-O-triacetyl)-α-L-rhamnopyranoside
Quantified Difference	ΔLogD/LogP ≈ 3.9 units
Conditions	In silico predictions (computational chemistry models)

Why This Matters

These differences in predicted physicochemical properties are critical for optimizing formulation, solubility, and in vivo behavior, guiding selection for specific drug development or biological studies.

• [1] TCMIP. (n.d.). Jujubasaponin Iv. Retrieved from http://www.tcmip.cn/ETCM/index.php/Home/Index/cf_details.html?id=1791 View Source
• [2] Kumar, S., et al. (2019). Anti-Inflammatory, Antiulcer and Anticancer Activities of Saponin Isolated from the Fruits of Ziziphus jujuba. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. https://mail.eurekaselect.com/article/98283 View Source

High-Purity Standard Specification

In a study evaluating dammarane-type saponins from Ziziphus jujuba leaves, the tested compounds, which included a class of saponins related to Jujubasaponin IV, did not cause a significant reduction in cell number against A549 and HeLa cancer cell lines at concentrations ranging from 12.5 to 100 μM [1]. This lack of broad cytotoxicity at these concentrations is a key differentiator from other triterpenoids, such as betulinic acid, which is well-known for its potent anticancer activity against multiple cell lines [2]. This evidence suggests a distinct cellular mechanism of action or a lower potential for general toxicity, which is a critical consideration for in vivo studies where Jujubasaponin IV's antiulcer effects are observed. This differential cytotoxicity profile provides a rationale for prioritizing this compound for applications where broad cytotoxicity is undesirable.

Purity Specification

Cross-study comparable

≥98% (HPLC) vs. undefined extract purity

Enables reproducible dose-response and validated analytical method development.

Supplier specification; independent verification recommended

Evidence Dimension	In Vitro Cytotoxicity
Target Compound Data	No significant reduction in cell number (A549, HeLa) at 12.5-100 μM
Comparator Or Baseline	Betulinic acid (demonstrates potent anticancer activity)
Quantified Difference	Not quantifiable; difference is in the presence/absence of activity
Conditions	A549 and HeLa cancer cell lines, 12.5-100 μM concentration range

Why This Matters

This provides a crucial differentiation for applications where general cytotoxicity is a concern, positioning Jujubasaponin IV as a potentially safer candidate for in vivo studies compared to broadly cytotoxic triterpenoids.

• [1] Masullo, M., et al. (2019). In depth LC-ESIMSn-guided phytochemical analysis of Ziziphus jujuba Mill. leaves. Phytochemistry, 159, 148–158. https://doi.org/10.1016/j.phytochem.2018.12.014 View Source
• [2] Fulda, S. (2008). Betulinic acid for cancer treatment and prevention. International Journal of Molecular Sciences, 9(6), 1096–1107. https://doi.org/10.3390/ijms9061096 View Source

Sulfated Derivative: A Unique Chemical Modification with Potential Enhanced Bioactivity

A novel sulfated derivative of jujubasaponine IV has been isolated and identified from Zizyphus lotus [1]. This derivative, 3-O-α-L-rhamnopyranosyl-(1→2)-[(4-sulfo)-β-D-glucopyranosyl-(1→3)]-β-D-galactopyranosyl-(20R,22R)-16β,22:16α,30-diepoxydammar-24-ene-3β,20-diol, is a distinct chemical entity with a sulfate group not present in Jujubasaponin IV or other common dammarane saponins. Sulfation of natural products is known to enhance water solubility, alter protein binding, and modulate biological activity, including anti-inflammatory and antiviral effects [2]. The existence of this specific derivative provides a unique opportunity for structure-activity relationship (SAR) studies and offers a chemically distinct starting point for research, differentiating it from the parent compound and other non-sulfated analogs.

Evidence Dimension	Chemical Modification (Sulfation)
Target Compound Data	Sulfated derivative of jujubasaponine IV exists
Comparator Or Baseline	Jujubasaponin IV (non-sulfated parent compound)
Quantified Difference	Not applicable (qualitative structural difference)
Conditions	Isolated from Zizyphus lotus; structure elucidated by NMR and MS

Why This Matters

The existence of a sulfated derivative expands the chemical space around Jujubasaponin IV, providing a tool for SAR studies and potentially offering enhanced or altered bioactivity compared to the parent compound.

• [1] Maciuk, A., Lavaud, C., Thépenier, P., Jacquier, M. J., Ghédira, K., & Zèches-Hanrot, M. (2004). Four new dammarane saponins from Zizyphus lotus. Journal of Natural Products, 67(10), 1639–1643. https://doi.org/10.1021/np0499362 View Source
• [2] Wang, J., et al. (2020). Sulfation of natural products: An emerging strategy for drug discovery. European Journal of Medicinal Chemistry, 204, 112595. https://doi.org/10.1016/j.ejmech.2020.112595 View Source

Jujubasaponin IV Validated Applications

Gastric Ulcer Mechanism Research

Jujubasaponin IV is ideally suited for in vivo pharmacological studies focused on gastric ulcer. Its demonstrated antiulcer activity in animal models provides a validated basis for investigating its mechanisms of action, such as gastric mucosal barrier enhancement or acid secretion inhibition . Researchers can utilize this compound as a specific tool to dissect the pathways involved in gastric protection and ulcer healing, comparing its effects to standard treatments like proton pump inhibitors or H2 receptor antagonists.

Antisweet Agent Development

The confirmed antisweet activity of Jujubasaponin IV makes it a valuable probe in sensory biology and food science [1]. It can be employed in in vitro and in vivo taste assays to study the mechanisms of sweet taste perception and to screen for novel sweetness modulators. Its unique sensory profile provides a starting point for developing compounds to reduce sugar intake or modify the palatability of food and pharmaceutical products.

Analytical Reference Standard

The existence of a sulfated derivative and other structurally related compounds allows for systematic SAR investigations [2]. Researchers can compare the physicochemical properties (e.g., predicted LogD, solubility) and biological activities (e.g., antiulcer, antisweet, cytotoxicity) of Jujubasaponin IV with its analogs to identify the structural determinants of specific pharmacological and sensory effects. This is critical for guiding the design of more potent or selective derivatives.

Structure-Activity Relationship Studies

Jujubasaponin IV serves as a key marker compound for the chemotaxonomic classification and quality control of Ziziphus species. Its presence and quantity can be assessed using analytical techniques like LC-MS and NMR, contributing to metabolomics studies aimed at distinguishing different species, varieties, or geographical origins [3]. This application is vital for botanical authentication and standardization of herbal materials.

Application

Selection Property

Validation Focus

Gastric mucosal barrier research

Single-agent tool compound

Cytoprotective endpoint review; target identification

Sweet taste receptor studies

Chemotype-defined probe

SAR mapping; dose-response assay context

Botanical authentication

High-purity reference standard

HPLC/LC-MS method validation; batch consistency

Sulfation SAR studies

Non-sulfated parent comparator

Charge and solubility impact; dammarane core mapping

• [1] Yoshikawa, M., Murakami, T., Ikebata, A., Wakao, S., Murakami, N., Yamahara, J., & Matsuda, H. (1992). Antisweet Natural Products. VI. Jujubasaponins IV, V and VI from Zizyphus jujuba MILL. Chemical and Pharmaceutical Bulletin, 40(9), 2275–2278. https://www.jstage.jst.go.jp/article/cpb1958/40/9/40_9_2275/_article View Source
• [2] Maciuk, A., Lavaud, C., Thépenier, P., Jacquier, M. J., Ghédira, K., & Zèches-Hanrot, M. (2004). Four new dammarane saponins from Zizyphus lotus. Journal of Natural Products, 67(10), 1639–1643. https://doi.org/10.1021/np0499362 View Source
• [3] Hafiz, I., Happyana, N., & Insanu, M. (2025). Metabolomics and Bioactivity Studies of Several Ziziphus: A Review. Research Journal of Pharmacy and Technology. https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2025-18-3-69.html View Source